7-(4-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-fluorophenyl)-1,3-dimethyl-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H24FN5O3S/c1-13-8-10-28(11-9-13)16(29)12-32-20-17-19(26(2)22(31)27(3)21(17)30)24-18(25-20)14-4-6-15(23)7-5-14/h4-7,13H,8-12H2,1-3H3
• InChI Key: MQYATCGVCNTHNV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=C(C=C4)F
• Molecular Formula: C22H24FN5O3S
• Molecular Weight: 457.5 g/mol

Description

7-(4-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H24FN5O3S and its molecular weight is 457.52. The purity is usually 95%.
BenchChem offers high-quality 7-(4-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Crystallography

Research on similar pyrido and pyrimidine derivatives has revealed insights into their molecular structures and crystallographic properties. For instance, studies on 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones have shown that these molecules can form specific molecular arrangements and crystal structures based on their substituents, indicating potential for detailed structural analysis and applications in materials science (Trilleras et al., 2009). These properties could be relevant for understanding the packing, stability, and solid-state properties of related compounds, including the one .

Synthetic Methodologies and Chemical Reactions

The synthesis of related pyrimido[4,5-d]pyrimidine derivatives has been explored, with methods aiming at regioselective amination and the creation of novel functional groups (Gulevskaya et al., 1994). These synthetic approaches provide a foundation for developing new compounds with potentially improved pharmacological or material properties, suggesting avenues for research into the synthesis and functionalization of the compound .

Biological Applications

Related research has also delved into the biological applications of pyrimidine derivatives. For example, studies on substituted pyrido[1,2-a]pyrimidine-2,4(3H)-diones have investigated their urease inhibition properties (Rauf et al., 2010). This suggests potential research applications of similar compounds in the field of enzyme inhibition, which could extend to areas like antimicrobial resistance or cancer research.

Material Science and Sensing Applications

Pyrimidine derivatives have also shown promise in material science and sensing applications. For instance, the development of pyrimidine-phthalimide derivatives for pH-sensing applications (Yan et al., 2017) highlights the versatility of these compounds in creating responsive materials. Such properties might be explored with the compound , especially in developing novel sensors or materials with specific optical or electronic characteristics.